2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

• IUPAC Name: 2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C22H17ClN6O2/c1-13-3-4-16(11-14(13)2)18-9-10-19-26-28(22(30)29(19)25-18)12-20-24-21(27-31-20)15-5-7-17(23)8-6-15/h3-11H,12H2,1-2H3
• InChI Key: QOJWRSVXJOJDTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC4=NC(=NO4)C5=CC=C(C=C5)Cl)C=C2)C
• Molecular Formula: C22H17ClN6O2
• Molecular Weight: 432.9 g/mol

Description

2-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C22H17ClN6O2 and its molecular weight is 432.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

Synthesis of Heterocyclic Compounds : A study by Flefel et al. (2018) involved the preparation of novel pyridine and fused pyridine derivatives starting from a similar base compound. These compounds were subjected to in silico molecular docking screenings towards GlcN-6-P synthase, revealing moderate to good binding energies, suggesting their potential as ligands for protein targets (Flefel et al., 2018).

Structure Analysis and DFT Calculations

Structure and Reactivity Studies : Sallam et al. (2021) synthesized a pyridazine analog, followed by detailed structural analysis using XRD and DFT calculations to understand the harmony between theoretical and experimental values. This research highlights the pharmaceutical significance of heterocyclic compounds like pyridazine analogs (Sallam et al., 2021).

Biological Assessment

Biological Properties and Synthesis : Karpina et al. (2019) developed a method for synthesizing novel acetamides with an 1,2,4-oxadiazole cycle, showing a variety of interesting biological properties. This research demonstrates the synthetic approach for obtaining functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives (Karpina et al., 2019).